4-[4-ethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-(3-thienylcarbonyl)piperidine

• IUPAC Name: [4-[4-ethyl-5-(1,2,4-triazol-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C17H21N7OS/c1-2-24-15(9-23-12-18-11-19-23)20-21-16(24)13-3-6-22(7-4-13)17(25)14-5-8-26-10-14/h5,8,10-13H,2-4,6-7,9H2,1H3
• InChI Key: SWMBVJVELFCLIY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1C2CCN(CC2)C(=O)C3=CSC=C3)CN4C=NC=N4
• Molecular Formula: C17H21N7OS
• Molecular Weight: 371.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "4-[4-ethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-(3-thienylcarbonyl)piperidine" involves multi-step processes that include etherification, hydrazonation, cyclization, and reduction. One example involves a four-step synthesis process resulting in a compound with a yield of 39%, characterized by 1H NMR and ESI-MS/MS techniques, highlighting the complex nature of synthesizing such compounds and the importance of precise reaction conditions and methodologies (Q. Zhang et al., 2019).

Molecular Structure Analysis

The molecular structure of similar compounds is often studied using advanced techniques such as DFT calculations and crystal structure analysis. These studies reveal the stability of various tautomers and conformations, such as the chair conformation of the piperidin-1-yl-ethyl ring in certain compounds. Structural analysis aids in understanding the molecular geometry, electron distribution, and potential reactive sites of the molecule (N. R. Thimmegowda et al., 2009).

Chemical Reactions and Properties

Compounds of this nature participate in a variety of chemical reactions, including aminomethylation with piperazine derivatives, indicating their reactivity towards forming new bonds and structures. Such reactivity is fundamental for exploring their utility in synthesizing new chemical entities with potential biological activities (M. Pitucha et al., 2005).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, play a crucial role in determining the compound's suitability for various applications. For instance, the crystal packing, hydrogen bonding, and molecular conformation within the crystal structure can significantly influence the compound's stability and reactivity (G. Aridoss et al., 2011).